Cas no 1097781-18-4 (3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 1097781-18-4
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• MDL: MFCD11642732
• CID: 4774645
• PubChem ID: 43345698
• Update Time: 2025-08-10

3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one
• 3-(2-aminoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one

• MDL： MFCD11642732
• Inchi： 1S/C8H9N3OS/c9-2-3-11-5-10-6-1-4-13-7(6)8(11)12/h1,4-5H,2-3,9H2
• InChI Key： RLBQITSEZMWQPO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C=N2)CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 0
• Topological Polar Surface Area: 86.9

Additional information on 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one

Introduction to 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1097781-18-4)

3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1097781-18-4, belongs to the thienopyrimidine class, which is well-known for its broad spectrum of pharmacological properties. The presence of both thieno[3,2-d]pyrimidine and aminoethyl substituents in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and development.

The thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring linked to a pyrimidine ring. This particular arrangement has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The aminoethyl side chain attached to the pyrimidine ring introduces additional functional groups that can modulate the compound's solubility, bioavailability, and binding affinity. Such structural features are often exploited to enhance the pharmacological efficacy of small molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one with high precision. Studies indicate that this compound may exhibit inhibitory activity against several key enzymes involved in cancer metabolism and signal transduction pathways. For instance, preliminary computational studies suggest that it could interact with kinases and phosphodiesterases, which are critical targets in oncology research. These findings align with the growing interest in developing multitargeted inhibitors as a strategy to overcome drug resistance.

In vitro experiments have begun to validate these computational predictions. Researchers have observed dose-dependent inhibitory effects of 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one on selected kinases associated with tumor proliferation. The compound's ability to disrupt aberrant signaling pathways in cancer cells makes it an attractive candidate for further preclinical investigation. Additionally, its structural motif is reminiscent of known antiviral agents, prompting investigations into its potential applications against infectious diseases.

The synthesis of 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one presents both challenges and opportunities for medicinal chemists. The construction of the thienopyrimidine scaffold requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to form the key carbon-carbon bonds within the heterocyclic system. The introduction of the aminoethyl group necessitates careful functional group transformations to avoid unwanted side reactions.

Recent publications highlight novel synthetic routes that improve the efficiency of producing this compound on a larger scale. These methods leverage transition metal catalysis and flow chemistry techniques to enhance scalability while maintaining regioselectivity. Such advancements are crucial for transitioning promising candidates like 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one from academic research into industrial development pipelines.

The pharmacokinetic properties of CAS No. 1097781-18-4 are under active investigation to determine its suitability for therapeutic use. Preliminary data suggest that the compound exhibits moderate solubility in aqueous buffers, which is favorable for oral administration. However, its metabolic stability remains a concern, necessitating further optimization to prolong its half-life in vivo. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize its degradation pathways.

One particularly intriguing aspect of this molecule is its potential prodrug capabilities. The aminoethyl side chain could serve as a site for bioconjugation with targeting ligands or prodrug moieties, enhancing delivery specificity or bioavailability. This concept aligns with current trends in precision medicine, where tailored therapeutic agents are designed to interact selectively with disease-relevant tissues or cells.

The regulatory landscape for novel pharmaceutical compounds like 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one is complex but well-established. Researchers must navigate stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to progress through clinical trials and achieve market approval. Nonclinical safety studies are essential to assess potential toxicity profiles before human testing can begin.

Collaborative efforts between academia and industry have accelerated the development pipeline for compounds like this one. Large pharmaceutical companies often partner with academic institutions or biotech startups specializing in high-throughput screening (HTS) platforms to identify promising hits early in the discovery process. Such collaborations leverage complementary expertise and resources to bring novel therapeutics to fruition more efficiently.

The future directions for research on CAS No 1097781-18-4 include exploring its role in combination therapies alongside existing treatments for cancer or infectious diseases. Combination regimens have demonstrated increased efficacy by targeting multiple pathways simultaneously or by overcoming resistance mechanisms associated with single-agent therapy. Preclinical models are being designed to evaluate synergistic effects when this compound is used alongside other drugs.

In conclusion, 3-(2-Aminoethyl)thieno[3,2-d]pyrimidin-4(3H)-one represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique scaffold combined with functional groups tailored for biological interaction positions it as a valuable asset in ongoing drug discovery efforts within medicinal chemistry circles worldwide.CAS No 1097781-18-4 continuesto attractinterestfrombothacademicandindustrialscientistsalikeasnewresearch emerges highlightingitsmultifacetedbiologicalactivitiesandsynthetictractability.